Cas no 2877653-62-6 (4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine)
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2877653-62-6
- AKOS040874468
- F6790-3362
- 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine
- 4-[4-Methyl-6-[4-(2-phenoxyethyl)-1-piperazinyl]-2-pyrimidinyl]morpholine
-
- Inchi: 1S/C21H29N5O2/c1-18-17-20(23-21(22-18)26-12-14-27-15-13-26)25-9-7-24(8-10-25)11-16-28-19-5-3-2-4-6-19/h2-6,17H,7-16H2,1H3
- InChI Key: ICPVYYNGOMBQSV-UHFFFAOYSA-N
- SMILES: N1(C2=NC(N3CCN(CCOC4=CC=CC=C4)CC3)=CC(C)=N2)CCOCC1
Computed Properties
- Exact Mass: 383.23212518g/mol
- Monoisotopic Mass: 383.23212518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 597.9±60.0 °C(Predicted)
- pka: 11.30±0.50(Predicted)
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-3362-2μmol |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-5μmol |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-10μmol |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-20μmol |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-1mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-2mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-3mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-4mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-5mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3362-10mg |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine |
2877653-62-6 | 10mg |
$118.5 | 2023-09-07 |
4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine
Comprehensive Overview of 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877653-62-6)
In the rapidly evolving field of pharmaceutical and chemical research, 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877653-62-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and morpholine core structure, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its piperazine and phenoxyethyl substituents, which contribute to its versatile pharmacological profile.
The compound's CAS number 2877653-62-6 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine, reflects its complex yet meticulously designed architecture. This structure is optimized for interactions with biological targets, making it a promising candidate for addressing unmet medical needs. Recent studies have explored its potential in modulating kinase activity and G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine.
One of the most searched questions in the scientific community revolves around the synthetic pathways and scalability of such specialized compounds. 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine is typically synthesized through multi-step organic reactions, including nucleophilic substitution and catalytic coupling. These methods are continually refined to enhance yield and purity, addressing industry demands for cost-effective production. Additionally, its solubility and stability under physiological conditions are key parameters being evaluated in preclinical studies.
The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its high binding affinity for specific enzyme inhibitors, reducing the time and resources required for experimental validation. This synergy between cheminformatics and wet-lab research exemplifies modern approaches to accelerating therapeutic innovation. Furthermore, its potential role in neurodegenerative diseases and oncology is a hot topic in academic forums, reflecting broader societal concerns about aging populations and cancer treatment.
From a commercial perspective, suppliers of CAS 2877653-62-6 emphasize its high purity grade (often >98%) and compliance with Good Manufacturing Practices (GMP). These attributes are crucial for researchers requiring reliable materials for high-throughput screening and structure-activity relationship (SAR) studies. The compound’s patent status and intellectual property landscape are also frequently discussed, as they influence its accessibility for academic and industrial use.
Environmental and safety considerations are integral to its profile. While not classified as hazardous, proper handling protocols for 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine are documented in Material Safety Data Sheets (MSDS), ensuring safe laboratory practices. This aligns with growing regulatory scrutiny on sustainable and ethical chemical usage.
In summary, 4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine represents a convergence of cutting-edge chemistry and therapeutic potential. Its study addresses both scientific curiosity and practical challenges, making it a focal point in contemporary research agendas. As investigations progress, this compound may well become a cornerstone in next-generation pharmacotherapies.
2877653-62-6 (4-{4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)